2-methoxy-N-(2-methyl-5-nitrophenyl)acetamide

• IUPAC Name: 2-methoxy-N-(2-methyl-5-nitrophenyl)acetamide
• InChI: InChI=1S/C10H12N2O4/c1-7-3-4-8(12(14)15)5-9(7)11-10(13)6-16-2/h3-5H,6H2,1-2H3,(H,11,13)
• InChI Key: MIKOMYBHVQRVFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)COC
• Molecular Formula: C10H12N2O4
• Molecular Weight: 224.21 g/mol

Description

2-methoxy-N-(2-methyl-5-nitrophenyl)acetamide, also known as MNA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNA is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 263.27 g/mol. In

Scientific Research Applications

Antimalarial Activity

A study by Werbel et al. (1986) explored the synthesis of various compounds, including derivatives related to 2-methoxy-N-(2-methyl-5-nitrophenyl)acetamide, for their antimalarial activity. This research found a correlation between the molecular structure of these compounds and their effectiveness against Plasmodium berghei in mice, suggesting potential applications in antimalarial drug development. The compounds also showed promising pharmacokinetic properties for extended protection against infection after oral administration, which supports their potential in clinical trials (Werbel et al., 1986).

Water Treatment

Pignatello and Sun (1995) investigated the use of a photoassisted Fenton reaction to decompose organic compounds in water, including metolachlor, which is structurally related to 2-methoxy-N-(2-methyl-5-nitrophenyl)acetamide. This study demonstrated the potential of this method to effectively and rapidly mineralize contaminants in water, highlighting an application in treating pesticide-contaminated water sources (Pignatello & Sun, 1995).

Sensitized Lanthanide-Ion Luminescence

Research by Andrews et al. (2009) described the synthesis of compounds containing an N-(methoxy-2-nitrophenyl)acetamide moiety, similar to 2-methoxy-N-(2-methyl-5-nitrophenyl)acetamide. These compounds were used to sensitize lanthanide-ion luminescence, which could have applications in various fields such as bioimaging and the development of luminescent materials (Andrews et al., 2009).

Herbicide Metabolism

Coleman et al. (2000) studied the metabolism of chloroacetamide herbicides, including metolachlor, which is related to 2-methoxy-N-(2-methyl-5-nitrophenyl)acetamide. This research provided insights into the metabolic pathways of these herbicides in human and rat liver microsomes, which is crucial for understanding their environmental impact and safety (Coleman et al., 2000).

Analytical Chemistry

Yuen et al. (1982) developed colorimetric assays using substrates structurally similar to 2-methoxy-N-(2-methyl-5-nitrophenyl)acetamide for measuring enzyme activities in human urine. These assays have applications in clinical chemistry, particularly for diagnosing and monitoring renal diseases (Yuen et al., 1982).